![molecular formula C22H28N6O2 B2432113 6-[2-(Dimethylamino)ethyl]-4,7,8-trimethyl-2-[(4-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione CAS No. 919010-18-7](/img/structure/B2432113.png)
6-[2-(Dimethylamino)ethyl]-4,7,8-trimethyl-2-[(4-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
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Description
6-[2-(Dimethylamino)ethyl]-4,7,8-trimethyl-2-[(4-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C22H28N6O2 and its molecular weight is 408.506. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Cytotoxic Activity
- A study by Deady et al. (2003) investigated the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, including 4-N-[2-(dimethylamino)ethyl]carboxamides. These compounds exhibited potent cytotoxic properties against various cancer cell lines, demonstrating their potential in cancer research (Deady et al., 2003).
Antiviral and Antihypertensive Activity
- Nilov et al. (1995) synthesized derivatives of 7,8-polymethylenepurines, precursors to the compound . They explored their antiviral and antihypertensive activities, indicating potential therapeutic applications (Nilov et al., 1995).
Synthesis of 4H-Imidazoles
- Mukherjee-Müller et al. (1979) described the synthesis of 4H-imidazoles using compounds including 3-dimethylamino-2,2-dimethyl-2H-azirine. This research contributes to the broader understanding of imidazole chemistry, which is relevant to the synthesis of the compound (Mukherjee-Müller et al., 1979).
Mesoionic Purinone Analogs
- Research by Coburn and Taylor (1982) involved the synthesis of mesoionic purinone analogs, closely related to the structure of the compound . These studies are significant for understanding the chemical behavior and potential applications of similar compounds (Coburn & Taylor, 1982).
properties
IUPAC Name |
6-[2-(dimethylamino)ethyl]-4,7,8-trimethyl-2-[(4-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N6O2/c1-14-7-9-17(10-8-14)13-27-20(29)18-19(25(6)22(27)30)23-21-26(12-11-24(4)5)15(2)16(3)28(18)21/h7-10H,11-13H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFZFBDHBFCIGMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C(=O)C3=C(N=C4N3C(=C(N4CCN(C)C)C)C)N(C2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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